Exploring the Chemical and Biological Properties of 4-Amino-3,5-Diiodopyridine (CAS No. 98136-86-8)
4-Amino-3,5-diiodopyridine, identified by the CAS registry number 98136-86-8, is a synthetic organic compound characterized by its unique structural features and functional groups. This pyridine derivative incorporates two iodine atoms at the 3 and 5 positions, along with an amino group at position 4, creating a molecule with significant potential in pharmaceutical applications. The compound's molecular formula C6H3N I2 reflects its composition of six carbon atoms, three hydrogen atoms, one nitrogen atom, and two iodine atoms. With a molecular weight of approximately 340.9 g/mol, it exhibits distinct physicochemical properties that make it valuable for targeted chemical modifications in drug design.
The synthesis of 4-amino-3,5-diiodopyridine typically involves nucleophilic aromatic substitution reactions or iodination processes under controlled conditions. Recent advancements in catalytic methodologies have enabled more efficient production pathways while minimizing environmental impact. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated the use of palladium-catalyzed cross-coupling to achieve high-yield synthesis with reduced byproduct formation. Such improvements highlight ongoing efforts to optimize synthetic routes for this compound's emerging biomedical applications.
In academic research contexts, this compound has gained attention for its role as a building block in radiopharmaceutical development. The presence of iodine substituents allows for radioisotope labeling using Iodine-123 or Iodine-124 isotopes for positron emission tomography (PET) imaging studies. Researchers at the University of California recently reported successful integration of 98136-86-8-derived analogs into tracers targeting neuroreceptors associated with Alzheimer's disease progression. These findings underscore its utility in diagnostic imaging agents where high specificity and low toxicity are critical requirements.
Beyond diagnostic applications, 4-amino-3,5-diiodopyridine is being investigated as a precursor molecule in antiviral drug discovery programs. Its aromatic ring system provides structural stability while the amino group facilitates bioconjugation with viral protein inhibitors. A collaborative project between MIT and Harvard Medical School highlighted its potential as an intermediate in developing novel HIV protease inhibitors through click chemistry approaches. The compound's ability to form stable covalent bonds under physiological conditions makes it particularly suitable for such therapeutic applications.
The electronic properties of this compound are further enhanced by its electron-withdrawing iodide substituents and electron-donating amino group creating an interesting charge distribution profile. Computational studies using density functional theory (DFT) calculations have revealed unique π-electron delocalization patterns that could be leveraged in designing photoactive materials for optogenetic tools used in neuroscience research. This dual functionality represents a promising avenue for interdisciplinary applications combining organic chemistry with biomedical engineering.
In recent pharmacokinetic studies conducted at Stanford University's Drug Discovery Center, researchers demonstrated that derivatives containing the 98136-86-8 core structure exhibit favorable metabolic stability profiles when administered to murine models. These results suggest that such compounds may have extended half-lives compared to non-halogenated analogs due to reduced susceptibility to cytochrome P450 enzymes - a critical factor for optimizing oral drug delivery systems.
The crystal structure analysis published in Acta Crystallographica Section E (January 2024) provided new insights into intermolecular interactions within this compound's solid-state configuration. The study revealed hydrogen bonding networks between adjacent molecules mediated by the amino group and π-stacking interactions between pyridine rings - structural characteristics that may influence solubility behavior during formulation development processes.
Spectroscopic characterization techniques confirm its distinct analytical signatures: UV-visible spectra show characteristic absorption peaks between 250–300 nm corresponding to n→π* transitions from the amino group; NMR analysis demonstrates clear resonance shifts at δ 7.5 ppm (pyridine proton) that distinguish it from other pyridyl iodides commonly used in medicinal chemistry libraries.
Emerging research from ETH Zurich explores its application as a chelating agent component in metal-based anticancer therapies targeting hypoxic tumor microenvironments. By incorporating this compound into manganese(II) complexes designed to accumulate selectively under low oxygen conditions, researchers achieved enhanced cytotoxic effects against glioblastoma cell lines without compromising healthy tissue viability - a breakthrough indicating potential advancements in targeted chemotherapy strategies.
A groundbreaking study published last year in Nature Communications demonstrated that 98136-86-8-based derivatives can modulate ion channel activity when integrated into lipid bilayer structures through π-stacking interactions with phospholipid headgroups. This discovery opens new possibilities for developing membrane-active compounds addressing neurological disorders linked to disrupted ion transport mechanisms such as epilepsy or chronic pain syndromes.
In peptide chemistry applications, this compound serves as an effective cross-linking agent due to its nucleophilic reactivity under mild reaction conditions reported by researchers at Scripps Research Institute (ACS Med Chem Lett., 2024). Its ability to form stable amide bonds without requiring harsh reagents makes it ideal for synthesizing constrained peptide mimetics that maintain biological activity while improving pharmacokinetic parameters.
Cyclic voltammetry experiments conducted at Oxford University revealed unique redox properties with reduction potentials suitable for designing electroactive drug delivery systems capable of releasing therapeutic payloads under specific physiological conditions such as acidic tumor environments or enzymatic triggers (J Phys Chem B., February 2024). These electrochemical characteristics position it as a candidate material for smart drug carriers requiring precise activation mechanisms.
Surface-enhanced Raman spectroscopy studies using gold nanoparticle substrates showed enhanced signal amplification when conjugated with this compound compared to conventional reporter molecules (Anal Chem., March 2024). This property suggests potential applications in developing ultrasensitive biosensors capable of detecting biomarkers at femtomolar concentrations - critical advancements needed for early disease diagnostics.
The stereochemistry of certain stereoisomers derived from 98136-86-8 has been shown to influence their binding affinity toward specific protein targets according to recent X-ray crystallography data from Weill Cornell Medicine (Bioorg Med Chem Lett., April 2024). Such findings emphasize the importance of stereocontrolled synthesis methods when developing enantioselective pharmaceutical agents based on this scaffold structure.
In enzymology research conducted at Max Planck Institute of Molecular Physiology, derivatives containing this core structure displayed remarkable selectivity toward tyrosinase inhibition - an enzyme implicated in melanoma progression and skin aging processes (J Enzyme Inhib Med Chem., May 2024). The dual halogenation pattern contributes significantly to substrate specificity through steric hindrance effects around active site pockets - opening new avenues for dermatological treatments and oncology research programs.
Solid-state NMR investigations published last quarter revealed previously unknown conformational dynamics within crystallized samples under varying humidity levels (CrystEngComm., June 2024). These findings are particularly important for understanding how environmental factors influence storage stability and bioavailability characteristics during formulation optimization stages.
A recent collaborative effort between Pfizer Research Labs and Kyoto University demonstrated improved bioavailability profiles when certain prodrug forms incorporating 98136-86-8's structural features were administered orally versus intravenously (Mol Pharmaceutics., July 2024). The study attributed these improvements to enhanced intestinal permeability facilitated by strategic placement of polar groups relative to the halogenated pyridine nucleus.
In radiation chemistry studies led by CERN's biophysics division (Radiation Physics and Chemistry, August Signal transduction pathways involving this compound's metabolites were recently mapped using CRISPR-Cas9 knockout models at Rockefeller University (Cell Signal Transduction Reports., September Its role was found particularly pronounced in regulating NF-kB signaling cascades associated with inflammatory responses - suggesting potential anti-inflammatory applications yet unexplored commercially but validated experimentally through multiple cellular assays systems including RAW macrophage cell lines treated under controlled oxidative stress conditions (J Immunol Methods, October
